Cas no 18349-96-7 (1-ethoxy-3-phenoxypropan-2-ol)

• Product Name: 1-ethoxy-3-phenoxypropan-2-ol
• CAS No: 18349-96-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1377519
• PubChem ID: 86706
• Update Time: 2025-04-20

1-ethoxy-3-phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-3-phenoxypropan-2-ol
• 2-propanol, 1-ethoxy-3-phenoxy-
• BRN 1872778
• 18349-96-7
• 1-Ethyl-3-phenyl diether glycerol
• AKOS018124055
• 1-Ethoxy-3-phenoxy-2-propanol
• SCHEMBL11959217
• DTXSID60939721

• Inchi： 1S/C11H16O3/c1-2-13-8-10(12)9-14-11-6-4-3-5-7-11/h3-7,10,12H,2,8-9H2,1H3
• InChI Key： TYRUSIJKQXMLLQ-UHFFFAOYSA-N
• SMILES： O(CC)CC(COC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69